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Compound of Interest

Compound Name: 2-chloro-3-phenyl-DL-alanine

Cat. No.: B7797279 Get Quote

An In-depth Technical Guide to 2-chloro-3-phenyl-DL-alanine: Properties, Synthesis, and

Applications

This guide provides a comprehensive technical overview of 2-chloro-3-phenyl-DL-alanine, a

non-proteinogenic amino acid with significant potential in biochemical research and

pharmaceutical development. As a modified version of the natural amino acid phenylalanine, its

unique structural features, particularly the presence of a chlorine atom at the alpha-carbon,

confer distinct chemical reactivity and biological activity. This document is intended for

researchers, scientists, and drug development professionals, offering insights into its chemical

properties, a plausible synthetic route, and its applications as a versatile chemical tool.

Chemical Structure and Properties
2-chloro-3-phenyl-DL-alanine is an analog of phenylalanine where the alpha-hydrogen is

replaced by a chlorine atom. The "DL" designation indicates that the compound is a racemic

mixture, containing equal amounts of the D- and L-enantiomers. The "2-chloro" specifies the

position of the chlorine atom on the alpha-carbon of the alanine backbone, while "3-phenyl"

refers to the benzyl substituent at the beta-carbon.

Molecular Structure
The structure of 2-chloro-3-phenyl-DL-alanine is characterized by a central chiral carbon

atom bonded to an amino group, a carboxylic acid group, a chlorine atom, and a benzyl group.
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This alpha-chloro substitution is key to its chemical reactivity, particularly its role as an enzyme

inhibitor.

Caption: Chemical structure of 2-chloro-3-phenyl-alanine, highlighting the chiral alpha-carbon
().

Physicochemical Properties
The physicochemical properties of 2-chloro-3-phenyl-DL-alanine are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

experimental settings.

Property Value Source

IUPAC Name
2-amino-2-chloro-3-

phenylpropanoic acid

Synonyms α-chloro-β-phenyl-DL-alanine

Molecular Formula C₉H₁₀ClNO₂ [1]

Molecular Weight 199.63 g/mol [1][2]

CAS Number
14091-11-3 (for 2-chloro-DL-

phenylalanine)
[1][3]

Melting Point 230-236 °C [1]

Appearance White solid [4]

Solubility Soluble in water [4]

Storage Conditions 0-8°C [1]

Synthesis and Characterization
While not commercially available from all suppliers, 2-chloro-3-phenyl-DL-alanine can be

synthesized in the laboratory. A common approach involves the direct α-halogenation of the

parent amino acid, phenylalanine.

Proposed Synthesis Workflow
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A plausible synthetic route starts from DL-phenylalanine. The amino group is first protected to

prevent side reactions, followed by chlorination of the α-carbon, and finally deprotection to yield

the desired product.

Step 1: Protection Step 2: α-Chlorination Step 3: Deprotection

DL-Phenylalanine Protection
(e.g., Boc₂O) N-Boc-DL-phenylalanine Chlorination

(e.g., NCS, base) N-Boc-2-chloro-3-phenyl-DL-alanine Deprotection
(e.g., TFA or HCl) 2-chloro-3-phenyl-DL-alanine

Click to download full resolution via product page

Caption: Proposed three-step synthesis workflow for 2-chloro-3-phenyl-DL-alanine from DL-

phenylalanine.

Experimental Protocol (Hypothetical)
Protection of DL-Phenylalanine: DL-Phenylalanine is dissolved in a suitable solvent system

(e.g., a mixture of dioxane and water). A base such as sodium bicarbonate is added,

followed by the dropwise addition of di-tert-butyl dicarbonate (Boc₂O). The reaction is stirred

at room temperature until completion, yielding N-Boc-DL-phenylalanine.

α-Chlorination: The protected amino acid is dissolved in an anhydrous aprotic solvent (e.g.,

tetrahydrofuran) and cooled in an ice bath. A strong base (e.g., lithium diisopropylamide,

LDA) is added slowly to deprotonate the α-carbon, forming an enolate. A chlorinating agent,

such as N-chlorosuccinimide (NCS), is then added to the reaction mixture. The reaction is

carefully monitored until the starting material is consumed.

Deprotection: The N-Boc protecting group is removed by treating the chlorinated

intermediate with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane or

hydrochloric acid in dioxane. Evaporation of the solvent and subsequent purification (e.g.,

recrystallization) yields the final product, 2-chloro-3-phenyl-DL-alanine, typically as a

hydrochloride salt.

Rationale: The Boc protecting group is chosen for its stability under the basic conditions

required for α-deprotonation and its ease of removal under acidic conditions. LDA is a strong,
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non-nucleophilic base suitable for generating the enolate without competing side reactions.

NCS is an effective electrophilic chlorine source.

Spectroscopic Characterization
¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of

the phenyl group (typically in the 7.2-7.4 ppm range), and the diastereotopic protons of the -

CH₂- group as a pair of doublets of doublets (ABX system) due to coupling with the chiral α-

carbon. The absence of a signal for the α-proton, which is present in phenylalanine, would

be a key indicator of successful chlorination.

¹³C NMR: The carbon NMR spectrum would show characteristic signals for the phenyl ring

carbons, the carbonyl carbon of the carboxylic acid, the β-carbon of the methylene group,

and importantly, the α-carbon, which would be shifted downfield due to the electron-

withdrawing effect of the attached chlorine atom.

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands

for the N-H stretching of the amino group, C=O stretching of the carboxylic acid, and

aromatic C-H and C=C stretching from the phenyl ring.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the mass of the compound (199.63 Da). A characteristic isotopic pattern for

the presence of one chlorine atom ([M]+ and [M+2]+ in an approximate 3:1 ratio) would

confirm the incorporation of chlorine.

Applications in Research and Drug Development
2-chloro-3-phenyl-DL-alanine and its derivatives are valuable tools in several areas of

scientific research, primarily due to the reactive C-Cl bond at the chiral center.

Enzyme Inhibition
One of the most significant applications of α-chloro amino acids is as irreversible enzyme

inhibitors. They can act as suicide substrates for enzymes that process the corresponding

natural amino acid. For instance, chloroalanine derivatives have been shown to inhibit

enzymes like alanine racemase.[5][6]
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The proposed mechanism involves the enzyme's active site recognizing the amino acid analog.

A nucleophilic residue in the active site (e.g., cysteine or serine) attacks the α-carbon,

displacing the chloride ion in an Sₙ2 reaction. This results in the formation of a stable, covalent

bond between the inhibitor and the enzyme, leading to its irreversible inactivation.

Enzyme (Active Site-Nu⁻)

Enzyme-Inhibitor Complex

Binding

2-chloro-3-phenyl-DL-alanine

Covalently Modified
Inactive Enzyme + Cl⁻

Nucleophilic Attack
(Sₙ2 reaction)

Click to download full resolution via product page

Caption: Mechanism of irreversible enzyme inhibition by 2-chloro-3-phenyl-DL-alanine.

Pharmaceutical and Biochemical Research
This compound serves as a key building block in medicinal chemistry. Its incorporation into

peptides can create peptidomimetics with enhanced resistance to proteolytic degradation,

which is a significant advantage for peptide-based drugs. Furthermore, halogenated

phenylalanine derivatives are explored for their potential to modulate neurotransmitter systems

and as intermediates in the synthesis of pharmaceuticals targeting neurological disorders.[1][7]

In oncology research, such modified amino acids are investigated for their ability to interact with

amino acid transporters that are overexpressed in cancer cells.[8] The compound is also used

in the synthesis of agrochemicals, such as insecticides and acaricides.[3]

Safety and Handling
2-chloro-3-phenyl-DL-alanine should be handled with care in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7797279?utm_src=pdf-body-img
https://www.benchchem.com/product/b7797279?utm_src=pdf-body
https://www.chemimpex.com/products/14391
https://www.jk-sci.com/collections/alanines/products/j5314057
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_4_Bromo_2_chloro_D_phenylalanine_in_Drug_Discovery.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5218022.htm
https://www.benchchem.com/product/b7797279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319),

and may cause respiratory irritation (H335).[2]

Precautionary Measures: Use only in a well-ventilated area. Avoid breathing dust, fumes,

gas, mist, vapors, or spray. Wear protective gloves, eye protection, and face protection. In

case of contact with skin or eyes, rinse thoroughly with water.[2]

Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials.

Keep the container tightly closed. Recommended storage temperature is between 0-8°C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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